Cas no 71007-50-6 ((5e)-5-hydroxyimino-2-methoxy-6,7,8,9-tetrahydrobenzo[7]annulen-3-ol)

• Product Name: (5e)-5-hydroxyimino-2-methoxy-6,7,8,9-tetrahydrobenzo[7]annulen-3-ol
• CAS No: 71007-50-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 975955
• PubChem ID: 9561975
• Update Time: 2025-04-19

(5e)-5-hydroxyimino-2-methoxy-6,7,8,9-tetrahydrobenzo[7]annulen-3-ol Chemical and Physical Properties

Names and Identifiers

• (5e)-5-hydroxyimino-2-methoxy-6,7,8,9-tetrahydrobenzo[7]annulen-3-ol
• NSC244576
• NSC-244576
• 71007-50-6
• DTXSID00430207

• Inchi： 1S/C12H15NO3/c1-16-12-6-8-4-2-3-5-10(13-15)9(8)7-11(12)14/h6-7,14-15H,2-5H2,1H3/b13-10+
• InChI Key： SNZQINHFJGMWTO-JLHYYAGUSA-N
• SMILES： O(C)C1C(=CC2/C(/CCCCC=2C=1)=N/O)O

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 62.05
• LogP: 2.30550